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Compound of Interest

Compound Name: Fexofenadine-d10

Cat. No.: B15143474

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Fexofenadine-d10, a deuterated internal standard used in the
guantification of Fexofenadine.

Fexofenadine-d10, while a valuable tool in pharmacokinetic and metabolic studies, presents
potential hazards that necessitate careful handling. According to its Safety Data Sheet (SDS),
Fexofenadine-d10 may cause an allergic skin reaction and is suspected of damaging fertility
or the unborn child[1]. Adherence to the following protocols is crucial for minimizing risk and
ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential when working with Fexofenadine-
d10. The following table summarizes the required PPE:
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PPE Category Item Specification

) ) ) Nitrile or other appropriate
Hand Protection Chemical-resistant gloves ]
material

] Safety glasses with side -~
Eye Protection ) ANSI z87.1 certified
shields or goggles

Body Protection Laboratory coat Fully buttoned

Use a NIOSH-approved
) ) Not generally required under respirator with a particle filter if
Respiratory Protection )
normal use dusts are generated or in

poorly ventilated areas.

Operational Plan for Safe Handling

A systematic workflow is critical to minimize exposure and contamination.

Preparation and Weighing:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
powdered form.

Before handling, ensure all necessary PPE is correctly worn.

Use a dedicated, clean weighing vessel and tools.

Avoid creating dust. If dust is generated, use appropriate respiratory protection.
Solution Preparation:

o Add the solvent to the weighed Fexofenadine-d10 slowly to avoid splashing.

o Ensure the container is securely capped before mixing.

Use in Experiments:
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» Handle all solutions containing Fexofenadine-d10 with the same level of precaution as the
solid material.

o Clearly label all containers with the compound name and any known hazards.
Post-Handling:

e Thoroughly clean the work area and any equipment used.

» Remove and dispose of gloves properly.

» Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday[1].

Disposal Plan
Proper disposal of Fexofenadine-d10 and its containers is crucial to prevent environmental
contamination and accidental exposure.

Waste Collection:

o Collect all waste materials, including unused compound, contaminated consumables (e.g.,
pipette tips, gloves), and empty containers, in a designated and clearly labeled hazardous
waste container.

Disposal Procedure:

» Dispose of the waste container in accordance with local, regional, and national regulations
for chemical waste[1].

o Do not dispose of Fexofenadine-d10 down the drain or in the regular trash.

o For general guidance on disposing of medicines, the FDA recommends mixing the
substance with an unappealing material like dirt or cat litter, placing it in a sealed container,
and then disposing of it in the household trash[2][3]. However, for a research compound like
Fexofenadine-d10, institutional chemical waste procedures must be followed.
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Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Fexofenadine-d10 from
receipt to disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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